Cas no 438471-32-0 (3-(2-bromophenoxy)methylbenzohydrazide)

• Product Name: 3-(2-bromophenoxy)methylbenzohydrazide
• CAS No: 438471-32-0
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• MDL: MFCD02055144
• CID: 3057707
• PubChem ID: 840776
• Update Time: 2025-06-08

3-(2-bromophenoxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((2-Bromophenoxy)methyl)benzohydrazide
• 3-(2-bromophenoxy)methylbenzohydrazide

• MDL： MFCD02055144
• Inchi： 1S/C14H13BrN2O2/c15-12-6-1-2-7-13(12)19-9-10-4-3-5-11(8-10)14(18)17-16/h1-8H,9,16H2,(H,17,18)
• InChI Key： JSXKLQRJLWUDJY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC1C=CC=C(C(NN)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Additional information on 3-(2-bromophenoxy)methylbenzohydrazide

Introduction to 3-(2-bromophenoxy)methylbenzohydrazide (CAS No. 438471-32-0)

3-(2-bromophenoxy)methylbenzohydrazide, with the CAS number 438471-32-0, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a benzohydrazide moiety and a 2-bromophenoxy substituent. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 3-(2-bromophenoxy)methylbenzohydrazide is C₁₅H₁₄BrN₂O₂, and its molecular weight is approximately 326.18 g/mol. The compound's structure consists of a benzene ring linked to a hydrazide group through a methylene bridge, with a 2-bromophenyl ether substituent attached to the benzene ring. This arrangement provides the molecule with both aromatic and functional group characteristics, which are crucial for its reactivity and biological activity.

In recent years, 3-(2-bromophenoxy)methylbenzohydrazide has been the subject of extensive research due to its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of more complex molecules. The bromine atom in the 2-bromophenoxy group can serve as a leaving group, facilitating various substitution reactions that are essential in the construction of diverse chemical libraries. This makes 3-(2-bromophenoxy)methylbenzohydrazide an attractive starting material for synthetic chemists working on novel drug candidates.

Beyond its synthetic utility, 3-(2-bromophenoxy)methylbenzohydrazide has shown promising biological activities that warrant further investigation. Studies have indicated that compounds containing hydrazide moieties can exhibit anti-inflammatory, antimicrobial, and antitumor properties. The presence of the bromine atom in the 2-bromophenoxy group may enhance these activities by modulating the molecule's interactions with biological targets. For instance, brominated compounds often exhibit improved lipophilicity, which can enhance their ability to penetrate cell membranes and reach intracellular targets.

In the context of medicinal chemistry, 3-(2-bromophenoxy)methylbenzohydrazide has been explored as a potential lead compound for the development of new therapeutic agents. Research has focused on optimizing its structure to improve potency, selectivity, and pharmacokinetic properties. For example, modifications to the hydrazide group or the phenyl ring can be made to fine-tune the compound's biological activity and reduce potential side effects. These efforts are crucial for advancing the compound from a research tool to a viable drug candidate.

The synthesis of 3-(2-bromophenoxy)methylbenzohydrazide typically involves several steps, including the formation of the benzohydrazide moiety and the introduction of the 2-bromophenoxy substituent. One common approach is to start with benzaldehyde and hydrazine to form benzohydrazide, followed by alkylation with 2-bromophenylmethyl chloride to introduce the desired substituent. This synthetic route is well-documented in the literature and can be adapted to produce high-purity samples suitable for both research and industrial applications.

In addition to its chemical synthesis, 3-(2-bromophenoxy)methylbenzohydrazide has been studied using computational methods to predict its properties and behavior in different environments. Molecular modeling techniques have provided insights into its conformational flexibility, electronic structure, and potential binding modes with biological targets. These computational studies complement experimental data and help guide further optimization efforts.

The safety profile of 3-(2-bromophenoxy)methylbenzohydrazide is another important aspect that has been evaluated in recent research. Toxicological studies have shown that while the compound is generally well-tolerated at low concentrations, higher doses may cause adverse effects such as cytotoxicity or genotoxicity. Therefore, careful dosing and formulation strategies are necessary when using this compound in preclinical or clinical settings.

In conclusion, 3-(2-bromophenoxy)methylbenzohydrazide (CAS No. 438471-32-0) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal research. Its unique molecular structure provides a foundation for developing new drugs and therapeutic agents, while ongoing studies continue to uncover its full range of properties and applications. As research in this area progresses, it is likely that 3-(2-bromophenoxy)methylbenzohydrazide will play an increasingly important role in advancing our understanding of chemical biology and drug discovery.